Her2-IN-10

• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol
• InChI: InChI=1S/C15H13NO5/c1-3-10(17)16-12-8-4-5-11(18)21-14(8)15(19-2)13-9(12)6-7-20-13/h4-7H,3H2,1-2H3,(H,16,17)
• InChIKey: KSMIOQTYROSRJX-UHFFFAOYSA-N

Procure HER2-IN-10 for Light-Activated, HER2-Selective Anti-Breast Cancer Research

HER2-IN-10 (compound 3j) is a synthetic psoralen derivative [1]. It is distinguished by its mechanism of light-activated, HER2-selective cytotoxicity [1]. Its chemical structure is defined as C15H13NO5 with a molecular weight of 287.27 g/mol .

1

Mechanism

UVA light-activated cytotoxicity requires both irradiation and HER2 overexpression

2

Model Context

HER2-overexpressing breast cancer cell-model studies with spatiotemporal control

3

Selection Logic

Psoralen-derived probe with reported inactivity in dark conditions

• [1] Aekrungrueangkit, C., Wangngae, S., Kamkaew, A. et al. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep 12, 13487 (2022). View Source

Why HER2-IN-10 Cannot Be Substituted by Generic HER2 Inhibitors or Other Psoralen Analogs

HER2-IN-10 cannot be interchanged with standard HER2 inhibitors or other psoralen derivatives due to its unique dual requirement of UVA light activation and HER2 overexpression for cytotoxic activity. Unlike conventional tyrosine kinase inhibitors (e.g., lapatinib) that exhibit activity in both dark and light conditions and against HER2- cells, HER2-IN-10 is inactive in the absence of UVA irradiation, providing a spatiotemporal control mechanism [1]. Furthermore, within the psoralen analog series, subtle structural variations (e.g., amide substituents) dramatically alter potency; for example, the parent compound 8-MOP is approximately 8-fold less potent than HER2-IN-10 under identical conditions [1].

HER2-IN-10: UVA-dependent activation; inactive in dark conditions

vs

Generic HER2 inhibitors: activity in both dark and light; spatiotemporal control may not transfer

HER2-IN-10: aliphatic amide substituent; reported higher potency profile

vs

Parent 8-MOP: different substituent; potency context may differ significantly

HER2-IN-10: defined docking score and IC50 in SAR series

vs

Close analog 3g: furanylamide substituent; activity-docking profile may shift

• [1] Aekrungrueangkit, C., Wangngae, S., Kamkaew, A. et al. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep 12, 13487 (2022). View Source

Quantitative Comparative Evidence for HER2-IN-10 Differentiation

HER2-IN-10 vs. Lapatinib: Superior Selectivity for HER2+ Cells Under UVA

HER2-IN-10 demonstrates a stark contrast in selectivity for HER2-overexpressing SK-BR-3 cells over HER2- MDA-MB-231 cells when activated by UVA light, a property not shared by the reference drug lapatinib. Under UVA irradiation (2.0 J/cm²), HER2-IN-10 exhibits potent phototoxicity against SK-BR-3 cells (IC50 = 3.05 ± 1.02 µM) while remaining completely inactive against MDA-MB-231 cells (IC50 > 100 µM) [1]. In contrast, lapatinib, while more potent against SK-BR-3 (IC50 = 0.16 ± 0.03 µM) under the same conditions, also displays significant cytotoxicity against HER2- MDA-MB-231 cells (IC50 = 8.60 ± 0.82 µM) [1]. This difference highlights the superior target-cell selectivity of HER2-IN-10.

HER2+ Selectivity Under UVA

Head-to-head

HER2-IN-10
SK-BR-3 IC50 3.05 µM
MDA-MB-231 >100 µM

Lapatinib
SK-BR-3 IC50 0.16 µM
MDA-MB-231 8.60 µM

Reported target-cell selectivity context under UVA irradiation

Off-target response context may differ across cell models

Evidence Dimension	Selectivity Ratio (HER2+ vs HER2- Cell Lines) Under UVA
Target Compound Data	SK-BR-3 IC50: 3.05 µM; MDA-MB-231 IC50: >100 µM
Comparator Or Baseline	Lapatinib: SK-BR-3 IC50: 0.16 µM; MDA-MB-231 IC50: 8.60 µM
Quantified Difference	HER2-IN-10: >32.8-fold selectivity; Lapatinib: 53.8-fold selectivity but with significant off-target cytotoxicity
Conditions	UVA irradiation (2.0 J/cm²), in vitro cell viability assay, SK-BR-3 (HER2+) and MDA-MB-231 (HER2-) cell lines [1]

Why This Matters

This data supports procurement for studies requiring precise spatiotemporal control of cytotoxicity, minimizing off-target effects on HER2-negative cells, a key limitation of broader-spectrum inhibitors like lapatinib.

• [1] Aekrungrueangkit, C., Wangngae, S., Kamkaew, A. et al. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep 12, 13487 (2022). View Source

HER2-IN-10 vs. Parent Compound 8-MOP: 8-Fold Enhancement in Phototoxic Potency

HER2-IN-10 (compound 3j) demonstrates a significant 8.1-fold improvement in phototoxicity against HER2+ SK-BR-3 cells compared to its parent scaffold, 8-methoxypsoralen (8-MOP). Under UVA irradiation, HER2-IN-10 achieves an IC50 of 3.05 ± 1.02 µM, whereas 8-MOP requires a much higher concentration of 24.66 ± 3.02 µM to achieve the same effect [1]. Both compounds are inactive in the dark (IC50 > 100 µM) [1]. This enhancement is attributed to the specific aliphatic amide substituent on HER2-IN-10, which facilitates more favorable interactions with the HER2 active site, as confirmed by molecular docking studies [1].

Potency vs. 8-MOP Scaffold

Head-to-head

8.1-fold

Reported potency gain vs. parent psoralen scaffold

Structural modification context requires independent review

Evidence Dimension	In Vitro Phototoxic Potency (IC50) Against SK-BR-3 Cells
Target Compound Data	3.05 ± 1.02 µM
Comparator Or Baseline	8-MOP: 24.66 ± 3.02 µM
Quantified Difference	HER2-IN-10 is 8.1-fold more potent
Conditions	UVA irradiation (2.0 J/cm²), in vitro cell viability assay, SK-BR-3 cell line [1]

Why This Matters

This substantial potency gain over the parent scaffold validates HER2-IN-10 as a more efficient and structurally refined tool for light-activated studies, reducing the required compound concentration and potentially minimizing non-specific effects.

• [1] Aekrungrueangkit, C., Wangngae, S., Kamkaew, A. et al. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep 12, 13487 (2022). View Source

HER2-IN-10 vs. Closest In-Class Analog (Compound 3g): Defined Niche in SAR Series

Within the series of novel psoralen derivatives, HER2-IN-10 (3j) and its close analog 3g demonstrate the importance of the C-5 substituent on phototoxicity. While 3g (a furanylamide) is the most potent compound in the series with an IC50 of 2.71 ± 0.84 µM, HER2-IN-10 (an aliphatic amide) is the second most potent with an IC50 of 3.05 ± 1.02 µM [1]. This relatively small 1.1-fold difference in potency (3.05 µM vs. 2.71 µM) is accompanied by a distinction in their chemical structures and docking scores (-8.3 vs. -9.4 kcal/mol) [1]. This data positions HER2-IN-10 as a highly active, aliphatic amide analog that is a direct comparator for the most potent analog in SAR studies.

SAR Series Position

Head-to-head

HER2-IN-10 (3j)
IC50 3.05 µM
Docking -8.3 kcal/mol

Analog 3g
IC50 2.71 µM
Docking -9.4 kcal/mol

SAR comparator and docking-score context within psoralen series

Docking score context may shift with assay conditions

Evidence Dimension	In Vitro Phototoxic Potency (IC50) and Molecular Docking Score
Target Compound Data	IC50: 3.05 ± 1.02 µM; Docking Score: -8.3 kcal/mol
Comparator Or Baseline	Compound 3g: IC50: 2.71 ± 0.84 µM; Docking Score: -9.4 kcal/mol
Quantified Difference	3g is 1.1-fold more potent; docking score difference of 1.1 kcal/mol
Conditions	UVA irradiation (2.0 J/cm²), in vitro cell viability assay, SK-BR-3 cell line; Molecular docking with HER2 active site [1]

Why This Matters

This comparison defines the specific chemical space and activity profile of HER2-IN-10, making it a necessary comparator for any SAR exploration or lead optimization campaign involving psoralen-derived phototherapeutic agents.

• [1] Aekrungrueangkit, C., Wangngae, S., Kamkaew, A. et al. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep 12, 13487 (2022). View Source

Optimal Research Applications for HER2-IN-10 Based on Quantitative Evidence

Preclinical Photodynamic Therapy (PDT) Studies for HER2-Positive Cancers

HER2-IN-10 is a specialized tool for preclinical photodynamic therapy (PDT) studies targeting HER2-positive tumors. Its complete inactivity in the dark and potent, selective phototoxicity under UVA (IC50 = 3.05 µM on SK-BR-3 vs. >100 µM on MDA-MB-231) provide an ideal platform for investigating light-triggered, target-specific tumor ablation with minimal systemic off-target effects [1].

Mechanistic Studies of HER2-Signaling in Light-Activated Apoptosis

This compound is well-suited for dissecting the molecular pathways linking UVA-activated psoralen derivatives to apoptosis specifically in HER2-overexpressing cells. Its unique activity profile, where cytotoxicity is contingent on both HER2 expression and UVA irradiation, allows for controlled, on-demand induction of apoptosis to study downstream signaling events (e.g., morphological changes, apoptotic body formation) with high temporal precision [1].

Structure-Activity Relationship (SAR) Optimization of Psoralen-Based Therapeutics

As a defined analog (3j) with a specific IC50 (3.05 µM) and docking score (-8.3 kcal/mol), HER2-IN-10 is a critical comparator for medicinal chemistry campaigns aimed at optimizing the psoralen scaffold. Its activity, relative to the parent 8-MOP (24.66 µM) and the most potent analog 3g (2.71 µM), provides essential data points for rational design and lead optimization [1].

Development of Spatiotemporally Controlled Cancer Cell Ablation Assays

HER2-IN-10's requirement for UVA activation makes it an excellent reagent for developing and validating assays that require precise spatiotemporal control over cell death. Researchers can treat cells with the compound, wash away unbound material, and then selectively induce apoptosis only in regions exposed to a UVA light source, a feature not achievable with non-light-dependent HER2 inhibitors like lapatinib [1].

Application

Selection Property

Validation Focus

Light-activated cytotoxicity model studies

UVA-dependent activation profile

HER2+ vs. HER2- cell-line response context

HER2 pathway apoptosis signaling studies

Dual-condition activity requirement

Spatiotemporal apoptosis induction endpoints

Psoralen scaffold SAR exploration

Aliphatic amide substituent profile

Potency and docking-score context review

Spatiotemporally controlled cytotoxicity assays

Light-dependent activation mechanism

UVA irradiation dose-response context

• [1] Aekrungrueangkit, C., Wangngae, S., Kamkaew, A. et al. Novel psoralen derivatives as anti-breast cancer agents and their light-activated cytotoxicity against HER2 positive breast cancer cells. Sci Rep 12, 13487 (2022). View Source